N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(1-methyl-4-piperidinyl)urea

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(1-methylpiperidin-4-yl)urea
• InChI: InChI=1S/C15H21N3O3/c1-18-6-4-11(5-7-18)16-15(19)17-12-2-3-13-14(10-12)21-9-8-20-13/h2-3,10-11H,4-9H2,1H3,(H2,16,17,19)
• InChI Key: SEYKCXRMZMVLHJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

Urea derivatives, including those with piperidine and benzodioxin moieties, are significant due to their broad spectrum of biological activities and chemical properties. These compounds are synthesized and studied for their potential uses in various fields, including medicinal chemistry due to their inhibitory activities and interactions with biological targets.

Synthesis Analysis

The synthesis of urea derivatives often involves the reaction of isocyanates with amines or ammonia. Flexible urea derivatives, for example, have been synthesized to optimize pharmacophoric moieties for antiacetylcholinesterase activity, showing the importance of spacer length and conformational flexibility in achieving high inhibitory activities (Vidaluc et al., 1995).

Molecular Structure Analysis

The molecular structure of urea derivatives is crucial for their biological activity. Studies on the association of N-(pyridin-2-yl),N'-substituted ureas with hydrogen bonding counterparts have shown the impact of substituent effects on complexation, highlighting the role of intramolecular hydrogen bonding and electronic repulsions in determining the molecular structure and activity (Ośmiałowski et al., 2013).

Chemical Reactions and Properties

Urea derivatives undergo various chemical reactions, including cyclization and rearrangements, that can significantly alter their chemical properties. For example, the synthesis of 6-amino-2,3-dihydro-4-pyridinones from homoallylamines via a novel rearrangement highlights the chemical versatility of urea derivatives (Kuznetsov et al., 2016).

Physical Properties Analysis

The physical properties of urea derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular structure. Spectroscopic and structural studies of tri-substituted ureas have shown how N-methylpiperazine moieties and other substituents affect these properties (Iriepa & Bellanato, 2013).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of urea derivatives are key to their applications. The preparation and characterization of new monomers containing urea groups have provided insights into the reactivity and potential applications of these compounds in polymer science (Pan et al., 1994).